![molecular formula C23H17Cl2N3O4S B2659354 (E)-N-[2-chloro-5-[(3-chlorophenyl)sulfamoyl]phenyl]-2-cyano-3-(4-methoxyphenyl)prop-2-enamide CAS No. 351192-02-4](/img/structure/B2659354.png)
(E)-N-[2-chloro-5-[(3-chlorophenyl)sulfamoyl]phenyl]-2-cyano-3-(4-methoxyphenyl)prop-2-enamide
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Description
Scientific Research Applications
- AKOS001010728 exhibits promising anticancer potential. Research suggests that it inhibits cancer cell growth by interfering with specific signaling pathways. Its ability to target cancer cells selectively makes it an attractive candidate for further investigation in cancer therapy .
- The compound has demonstrated anti-inflammatory properties. It may modulate inflammatory responses by suppressing pro-inflammatory cytokines and enzymes. Researchers are exploring its potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease .
- AKOS001010728 shows activity against various pathogens, including bacteria and fungi. Its mechanism of action involves disrupting microbial membranes or interfering with essential cellular processes. This antimicrobial potential could lead to novel treatments for infections .
- Studies indicate that AKOS001010728 has neuroprotective effects. It may enhance neuronal survival and reduce oxidative stress. Researchers are investigating its role in neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- The compound’s cyano group contributes to its potential cardiovascular benefits. It may modulate blood pressure, lipid metabolism, and vascular function. Further research aims to explore its impact on heart health .
- Researchers use AKOS001010728 as a scaffold for designing new compounds. By modifying its structure, they create derivatives with improved properties. These derivatives may serve as drug candidates for various diseases .
- Although less explored, AKOS001010728’s chemical properties make it relevant for environmental applications. It could be used in sensors, catalysis, or pollutant removal due to its unique structure and reactivity .
Anticancer Properties
Anti-inflammatory Effects
Antimicrobial Activity
Neuroprotective Applications
Cardiovascular Health
Chemical Biology and Drug Design
Environmental Applications
properties
IUPAC Name |
(E)-N-[2-chloro-5-[(3-chlorophenyl)sulfamoyl]phenyl]-2-cyano-3-(4-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17Cl2N3O4S/c1-32-19-7-5-15(6-8-19)11-16(14-26)23(29)27-22-13-20(9-10-21(22)25)33(30,31)28-18-4-2-3-17(24)12-18/h2-13,28H,1H3,(H,27,29)/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JISLDUOFXQVZMS-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C=CC(=C2)S(=O)(=O)NC3=CC(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=C(C=CC(=C2)S(=O)(=O)NC3=CC(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17Cl2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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